[(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate

• Molecular Formula: C22H14N2O5
• Molecular Weight: 386.4 g/mol
• IUPAC Name: [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate
• InChI: InChI=1S/C22H14N2O5/c25-20-17-12-11-16(28-21(26)14-7-3-1-4-8-14)13-18(17)29-22(27)19(20)24-23-15-9-5-2-6-10-15/h1-13,23H/b24-19-
• InChI Key: DWZQMFLBYBNTRI-CLCOLTQESA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=N/NC4=CC=CC=C4)/C(=O)O3
• SMILES: C1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=NNC4=CC=CC=C4)C(=O)O3

Description

[(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate, also known as DB, is a chemical compound with potential applications in scientific research. DB belongs to the class of chromen-7-yl benzoates and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate is not fully understood. However, it has been suggested that [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate exerts its biological effects by modulating various signaling pathways in cells. [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has been shown to inhibit the activity of certain enzymes and proteins that are involved in cancer progression and inflammation.
Biochemical and Physiological Effects:
[(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has been shown to exhibit antioxidant effects by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

[(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has several advantages for use in lab experiments. [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate is stable and can be easily synthesized on a large scale. [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate is also relatively inexpensive compared to other compounds used in medicinal chemistry. However, [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has some limitations for use in lab experiments. [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has low solubility in water, which can make it difficult to use in certain assays. Additionally, the biological activity of [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the use of [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate in scientific research. One potential direction is the development of novel drugs based on the chemical structure of [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate. Another potential direction is the use of [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate as a tool for studying the mechanisms of cancer progression and inflammation. Additionally, further studies are needed to elucidate the mechanism of action of [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate and its potential applications in other areas of research.
Conclusion:
[(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate, or [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate, is a chemical compound with potential applications in scientific research. [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate exhibits antioxidant, anti-inflammatory, and anticancer properties and has been used as a lead compound for the development of novel drugs. The synthesis of [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has been optimized, and [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has several advantages for use in lab experiments. However, further studies are needed to fully understand the mechanism of action of [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate and its potential applications in other areas of research.

Synthesis Methods

The synthesis of [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate involves the reaction between 3-acetyl-4-hydroxy-2H-chromen-2-one and phenylhydrazine in the presence of a suitable catalyst and solvent. The reaction results in the formation of [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate. The synthesis of [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has been optimized and can be carried out on a large scale.

Scientific Research Applications

[(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has potential applications in scientific research, especially in the field of medicinal chemistry. [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has been shown to exhibit antioxidant, anti-inflammatory, and anticancer properties in various studies. [(3Z)-2,4-dioxo-3-(phenylhydrazinylidene)chromen-7-yl] benzoate has been used as a lead compound for the development of novel drugs for the treatment of cancer and other diseases.